4-{5-[(4-iodobenzyl)thio]-1,3,4-oxadiazol-2-yl}pyridine

• IUPAC Name: 2-[(4-iodophenyl)methylsulfanyl]-5-pyridin-4-yl-1,3,4-oxadiazole
• InChI: InChI=1S/C14H10IN3OS/c15-12-3-1-10(2-4-12)9-20-14-18-17-13(19-14)11-5-7-16-8-6-11/h1-8H,9H2
• InChI Key: OJBAXTYEJCEQJH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSC2=NN=C(O2)C3=CC=NC=C3)I
• Molecular Formula: C14H10IN3OS
• DSSTOX Substance ID: DTXSID701175009
• Molecular Weight: 395.22 g/mol
• CAS RN: 478482-76-7

Description

Synthesis Analysis

Synthesis of similar compounds often involves multi-step chemical reactions, starting from commercially available reagents. For instance, the synthesis of a closely related compound, 4-amino-5-nitro-[1,2,5]oxadiazolo[3,4-e]tetrazolo[1,5-a]pyridine-3-oxide, was achieved through a two-step reaction, showcasing the complexity and the meticulous planning required to synthesize such molecules (Congming Ma et al., 2018).

Molecular Structure Analysis

The determination of molecular structure is crucial, often involving techniques like single-crystal X-ray diffraction. For example, a related compound exhibited a triclinic space group, with specific crystal parameters providing insights into its geometric configuration (Jin-Xia Mu et al., 2015).

Chemical Reactions and Properties

Chemical reactions and properties of such compounds can be complex, involving interactions with various reagents and conditions to elucidate their reactivity and stability. For instance, studies on related compounds demonstrate how modifications in the structure, like the introduction of a substituent, can influence the compound's reactivity and its potential applications (A. Eshimbetov et al., 2017).

Physical Properties Analysis

Physical properties, such as crystallinity, melting point, and solubility, are essential for understanding a compound's behavior under different conditions. These properties are often determined through rigorous testing and analysis, providing valuable information for applications in materials science and pharmaceuticals.

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and photophysical properties, are critical for applications in sensing, electronics, and catalysis. Detailed studies, such as density functional theory (DFT) calculations, can provide insights into the electronic structure and potential chemical behavior of such compounds (Jin-Xia Mu et al., 2015).

Scientific Research Applications

Antimicrobial Applications

Research on derivatives of 1,3,4-oxadiazoles and pyridines, similar in structure to 4-{5-[(4-iodobenzyl)thio]-1,3,4-oxadiazol-2-yl}pyridine, has shown promising antimicrobial properties. For example, derivatives synthesized from isonicotinic acid hydrazide have exhibited good to moderate antimicrobial activity against various strains, suggesting their potential as leads for developing new antimicrobial agents (Bayrak et al., 2009).

Anticancer Properties

Compounds featuring the 1,3,4-oxadiazole moiety, particularly those combined with tetrahydropyridine structures, have been evaluated for their anticancer activities. Studies indicate that these compounds, by virtue of their structural features, may possess moderate cytotoxicity against certain cancer cell lines, hinting at their potential utility in cancer research (Redda & Gangapuram, 2007).

Optical and Electrochemical Applications

Derivatives of 1,3,4-oxadiazoles, such as thiazolothiazole fluorophores, have been reported to exhibit strong fluorescence and reversible electrochromism. These properties make them suitable for applications in optoelectronics, electron transfer sensing, and other photochemical applications, underscoring the versatility of the oxadiazole core in materials science (Woodward et al., 2017).

Synthesis and Structural Studies

The structural diversity and reactivity of 1,3,4-oxadiazole derivatives enable their use in synthesizing complex heterocyclic compounds. These reactions often lead to novel structures with potential biological or chemical applications, as demonstrated in various synthesis studies (Mu et al., 2015).

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For a similar compound, 2-((3-Iodobenzyl)thio)-5-(pyridin-4-yl)-1,3,4-oxadiazole, the safety information includes hazard statements H302-H315-H319.

Future Directions

The future directions for research on this compound could include exploring its potential uses, studying its reactivity, and developing more efficient synthesis methods. Oxadiazoles, in general, have been studied for their potential as high-energy molecules and pharmaceutical compounds.